N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide
Overview
Description
N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide is a chemical compound that has been studied for its potential application in scientific research. This compound is a hydrazine derivative that has been synthesized and investigated for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide is not fully understood. However, it has been suggested that this compound may exert its biological effects through the inhibition of enzymes involved in cell growth and division. It may also act as a free radical scavenger, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. This compound has been reported to induce apoptosis in cancer cells, inhibit the growth of fungal cells, and inhibit the activity of bacterial enzymes. It has also been shown to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide in lab experiments include its potential anticancer, antifungal, and antibacterial activity. It may also have potential as an antioxidant and neuroprotective agent. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further investigation into its mechanism of action.
Future Directions
There are several future directions for the investigation of N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide. One potential direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, fungal infections, and bacterial infections. Another potential direction is the investigation of its mechanism of action, which may lead to the development of more effective compounds with similar biological effects. Additionally, the investigation of the toxicity and safety of this compound is necessary for its potential use in humans.
Scientific Research Applications
N-allyl-2-(3,4-dichlorobenzoyl)hydrazinecarbothioamide has been investigated for its potential application in scientific research. This compound has been shown to have anticancer and antifungal activity in vitro. It has also been reported to inhibit the growth of various bacterial strains. In addition, this compound has been studied for its potential as an antioxidant and as a neuroprotective agent.
properties
IUPAC Name |
1-[(3,4-dichlorobenzoyl)amino]-3-prop-2-enylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2N3OS/c1-2-5-14-11(18)16-15-10(17)7-3-4-8(12)9(13)6-7/h2-4,6H,1,5H2,(H,15,17)(H2,14,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLCLFUBSGOPMJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NNC(=O)C1=CC(=C(C=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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